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Compound of Interest

Compound Name: Deuterium iodide

Cat. No.: B075951

In-Depth Technical Guide to Deuterium lodide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical
properties of deuterium iodide, a deuterated analogue of hydrogen iodide. The information
presented herein is intended to support research and development activities where isotopic

labeling is employed.

Chemical Identity and Formula

Deuterium iodide, also known as hydrogen-d iodide, is a simple inorganic compound in which
the protium atom of hydrogen iodide is replaced by a deuterium atom. Deuterium (3H or D) is a
stable isotope of hydrogen containing one proton and one neutron. This isotopic substitution
results in a significant increase in the molecular mass compared to the non-deuterated form.

The chemical formula for deuterium iodide is DI.

Molecular Weight and Composition

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weight of an element is a weighted average of the masses of its naturally
occurring isotopes. For isotopically pure or enriched compounds such as deuterium iodide,
the molecular weight is calculated using the atomic mass of the specific isotopes.
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The calculation for the molecular weight of deuterium iodide is as follows:

e Atomic Weight of Deuterium (D): 2.01410178 u

o Atomic Weight of lodine (1): 126.90447 u

Molecular Weight of DI = (Atomic Weight of D) + (Atomic Weight of 1) Molecular Weight of DI =
2.01410178 u + 126.90447 u Molecular Weight of DI = 128.91857 u

For practical laboratory applications, the molar mass is often expressed in grams per mole (

g/mol).
Property Value Unit
Chemical Formula DI
Synonyms Hydrogen-d iodide
Atomic Weight of Deuterium 2014 glmol
(D)
Atomic Weight of lodine (1) 126.904 g/mol
Molecular Weight (Calculated) ~128.92 g/mol

Molecular Structure

Deuterium iodide is a diatomic molecule with a single covalent bond between the deuterium
and iodine atoms. The substitution of deuterium for protium does not alter the fundamental
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linear geometry of the molecule.

Caption: Covalent bond in a Deuterium lodide (DI) molecule.
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Experimental Protocols

Due to the fundamental nature of this compound, detailed experimental protocols are typically
application-specific. For instance, its use as a deuterating agent in organic synthesis would
follow standard procedures for reactions involving strong acids or iodide sources, with
adjustments for its specific reactivity and physical properties. Researchers employing
deuterium iodide should consult relevant literature for protocols tailored to their specific
experimental context, such as isotopic labeling studies or kinetic isotope effect measurements.

Signaling Pathways and Logical Relationships

As a simple inorganic reagent, deuterium iodide is not directly involved in biological signaling
pathways. Its primary relevance in the context of life sciences and drug development lies in its
application as a tool for isotopic labeling. The logical relationship is that of a reagent used to
introduce a deuterium label into a molecule of interest, thereby enabling its use in various
analytical and mechanistic studies.

. . . . . Analytical / Mechanistic Studies
Deuterium lodide (DI) |——» Isotopic Labeling Reaction Deuterated Molecule of Interest (e.g., NMR, Mass Spectrometry, KIE studies)

Click to download full resolution via product page

Caption: Use of Deuterium lodide in isotopic labeling workflows.

« To cite this document: BenchChem. ['Deuterium iodide molecular weight and formula"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075951#deuterium-iodide-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b075951?utm_src=pdf-body
https://www.benchchem.com/product/b075951?utm_src=pdf-body
https://www.benchchem.com/product/b075951?utm_src=pdf-body-img
https://www.benchchem.com/product/b075951?utm_src=pdf-body
https://www.benchchem.com/product/b075951#deuterium-iodide-molecular-weight-and-formula
https://www.benchchem.com/product/b075951#deuterium-iodide-molecular-weight-and-formula
https://www.benchchem.com/product/b075951#deuterium-iodide-molecular-weight-and-formula
https://www.benchchem.com/product/b075951#deuterium-iodide-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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